Cas no 109159-87-7 (2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-
• CAS No: 109159-87-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1188422
• Update Time: 2024-08-03

2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-
• 6-ethyl-7-hydroxy-3,4-dimethyl-coumarin

• Inchi： 1S/C13H14O3/c1-4-9-5-10-7(2)8(3)13(15)16-12(10)6-11(9)14/h5-6,14H,4H2,1-3H3
• InChI Key： QHKPUJRVXOQYAT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(CC)C=C2C(C)=C1C

Computed Properties

• Exact Mass: 218.09432

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Melting Point: 250.0-251.0 °C
• Boiling Point: 394.7±42.0 °C(Predicted)
• PSA: 46.53
• pka: 8.43±0.20(Predicted)